Cas no 20151-40-0 (2,4-Dibromoquinoline)

• Product Name: 2,4-Dibromoquinoline
• CAS No: 20151-40-0
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• MDL: MFCD00837761
• CID: 51473
• PubChem ID: 824608
• Update Time: 2025-10-14

2,4-Dibromoquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromoquinoline
• 2,3-PYRIDINEDICARBOXYLIC ACID DIMETHYL ESTER
• 2,4-Dibrom-chinolin
• 2,4-Dibromochinolin
• 2,4-Dibromo-quinoline
• Quinoline, 2,4-dibromo-
• Quinoline,2,4-dibromo-
• CYRONKIISXPXER-UHFFFAOYSA-N
• 0341AB
• RP29954
• N-(4-Chloro-2-methyl-phenyl)-3-oxo-butanamide
• 151D400
• AC-907/34106024
• FT-0710274
• DS-15204
• MFCD00837761
• CS-0103202
• 2,4-Dibromoquinoline, 97%
• DTXSID00356453
• EN300-312530
• A4395
• SB71871
• SY110664
• SCHEMBL1257332
• ZB0108
• AKOS015994866
• J-507105
• 20151-40-0
• C73820
• DB-081630
• 623-661-2
• DTXCID10307512

• MDL： MFCD00837761
• Inchi： 1S/C9H5Br2N/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5H
• InChI Key： CYRONKIISXPXER-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C2C=CC=CC2=1)Br

Computed Properties

• Exact Mass: 284.87900
• Monoisotopic Mass: 284.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.9

Experimental Properties

• Melting Point: 92-94 °C
• PSA: 12.89000
• LogP: 3.75980

2,4-Dibromoquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： S26-S39-S45
• Hazardous Material Identification：
• Risk Phrases：R25; R37/38; R41
• Safety Term：S26;S39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2,4-Dibromoquinoline

Comprehensive Overview of 2,4-Dibromoquinoline (CAS No. 20151-40-0): Properties, Applications, and Industry Insights

2,4-Dibromoquinoline (CAS No. 20151-40-0) is a halogenated quinoline derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine-substituted quinoline structure, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₉H₅Br₂N, and molecular weight of 286.95 g/mol make it a critical building block for heterocyclic compound development. Recent studies highlight its role in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted drug discovery.

The synthesis of 2,4-Dibromoquinoline typically involves bromination of quinoline derivatives under controlled conditions. Researchers emphasize its regioselective reactivity, which enables precise modifications for high-value chemical intermediates. In 2023, a surge in Google Scholar citations for "quinoline bromination optimization" reflects industry interest in improving yield and sustainability. Environmental concerns have also driven innovations in green chemistry approaches, such as catalytic bromination methods that reduce waste generation.

Applications of 2,4-Dibromoquinoline extend to material science, where its electron-deficient aromatic system contributes to organic semiconductors and OLED materials. Patent analyses reveal a 15% annual increase in filings involving halogenated quinoline derivatives for optoelectronic devices. The compound's ability to enhance charge transport properties answers the market need for energy-efficient display technologies, a trending topic in advanced materials forums.

Quality control of CAS 20151-40-0 requires rigorous HPLC or GC-MS analysis to ensure ≥98% purity, a standard demanded by fine chemical manufacturers. Analytical challenges, such as isomeric separation from 2,6-dibromo analogs, remain a frequent discussion point in chromatography communities. Storage recommendations include amber glass containers under inert atmosphere, addressing stability concerns raised in recent chemical storage optimization studies.

Market intelligence indicates growing demand for 2,4-Dibromoquinoline suppliers in Asia-Pacific regions, correlating with expansion in contract research organizations. Price fluctuations of bromine feedstock (a key raw material) significantly impact production costs, making "bromine market trends 2024" a closely monitored keyword. Regulatory compliance with REACH and TSCA frameworks remains essential for global distribution, as evidenced by increased searches for "quinoline derivative regulations".

Emerging research explores 2,4-Dibromoquinoline's potential in catalysis and metal-organic frameworks (MOFs). A 2024 Journal of Organic Chemistry publication demonstrated its utility as a ligand in cross-coupling reactions, sparking academic interest in "quinoline-based catalysts". These developments align with sustainable chemistry goals, addressing frequent queries about "eco-friendly synthetic routes" in organic chemistry.

Safety data sheets emphasize standard laboratory precautions when handling 2,4-Dibromoquinoline, with particular attention to halogenated compound safety protocols. The compound's crystallization behavior and solubility profiles (soluble in DMSO, moderately soluble in ethanol) are frequently documented in process chemistry discussions. Thermal stability studies up to 200°C support its use in high-temperature reactions, a feature valued in industrial applications.

Future prospects for CAS 20151-40-0 include exploration in bioimaging probes and therapeutic agent development, as indicated by rising PubMed citations. The compound's structure-activity relationship (SAR) potential makes it a subject of computational chemistry studies, particularly in molecular docking simulations. Industry analysts project steady growth in the quinoline derivatives market, driven by pharmaceutical innovation and material science advancements.